3-Hydroxy-3-methylbutanenitrile

• IUPAC Name: 3-hydroxy-3-methylbutanenitrile
• InChI: InChI=1S/C5H9NO/c1-5(2,7)3-4-6/h7H,3H2,1-2H3
• InChI Key: CWPMDJFBWQJRGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC#N)O
• Molecular Formula: C5H9NO
• DSSTOX Substance ID: DTXSID90929337
• Molecular Weight: 99.13 g/mol
• CAS No.: 13635-04-6

Description

Scientific Research Applications

3-Hydroxy-3-methylbutanenitrile has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving nitriles and hydroxyl groups.

Industry: Used in the production of specialty chemicals and as a precursor in the manufacture of agrochemicals and fragrances.

Mechanism of Action

Mode of Action

It is suggested that it might undergo a nucleophilic reaction in basic solution, where the C1 atom of malononitrile with negative charge collides with the carbonyl carbon atom of 3-Hydroxy-3-methylbutanenitrile to form an intermediate . This process could lead to various changes in the target cells, but more research is needed to confirm this hypothesis and elucidate the exact mechanisms involved.

Biochemical Pathways

It has been suggested that this compound might be involved in the synthesis of 2-dicyanomethylene-4, 5, 5-trimethyl-2,5-dihydrofuran-3-carbonitrile

Result of Action

It is suggested that it might have immunomodulatory properties , but more research is needed to confirm this and explore other potential effects.

Safety and Hazards

3-Hydroxy-3-methylbutanenitrile is considered hazardous. It causes skin irritation and serious eye irritation. It may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Hydroxy-3-methylbutanenitrile can be synthesized through several methods. One common synthetic route involves the reaction of 2-hydroxy-2-methyl-1-bromopropane with sodium cyanide (NaCN) in an aqueous medium. The reaction proceeds via nucleophilic substitution, where the bromine atom is replaced by the nitrile group:

$$\text{CH}_3\text{C(OH)(CH}_3\text{)CH}_2\text{Br} + \text{NaCN} \rightarrow \text{CH}_3\text{C(OH)(CH}_3\text{)CH}_2\text{CN} + \text{NaBr}$$CH3​C(OH)(CH3​)CH2​Br+NaCN→CH3​C(OH)(CH3​)CH2​CN+NaBr

The reaction is typically carried out under reflux conditions to ensure complete conversion of the starting material.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions, such as controlled temperature and pressure, can further improve the production scale and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-3-methylbutanenitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 3-methylbutanenitrile.

Reduction: The nitrile group can be reduced to an amine group, yielding 3-hydroxy-3-methylbutylamine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or alkyl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst (e.g., palladium on carbon) are used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) can be employed for substitution reactions.

Major Products Formed

Oxidation: 3-Methylbutanenitrile

Reduction: 3-Hydroxy-3-methylbutylamine

Substitution: Various substituted derivatives depending on the reagent used

Comparison with Similar Compounds

3-Hydroxy-3-methylbutanenitrile can be compared with other β-hydroxynitriles, such as:

3-Hydroxy-2-methylbutanenitrile: Similar structure but with a different position of the methyl group, leading to different reactivity and applications.

3-Hydroxy-3-phenylpropanenitrile: Contains a phenyl group instead of a methyl group, resulting in distinct chemical properties and uses.

2-Hydroxy-2-methylbutanenitrile:

The uniqueness of this compound lies in its specific structure, which imparts unique reactivity and makes it suitable for a variety of synthetic and industrial applications.